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Compound of Interest

Compound Name: 4-Hydroxy Alprazolam-d5

Cat. No.: B15559951

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of 4-Hydroxy Alprazolam-d5, a deuterated
metabolite of the widely prescribed benzodiazepine, Alprazolam. This document is intended for
researchers, scientists, and professionals in drug development, offering key technical data,
detailed experimental protocols for its use as an internal standard, and visualizations of
relevant biochemical pathways and analytical workflows.

Core Technical Data

4-Hydroxy Alprazolam-d5 serves as an essential internal standard for the quantitative
analysis of 4-Hydroxy Alprazolam in biological matrices. Its deuteration ensures a distinct
mass-to-charge ratio for mass spectrometry-based detection, without altering its chemical
behavior during sample preparation and chromatographic separation.
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Property Data Reference
CAS Number 2747915-82-6 N/A
Unlabeled CAS Number 30896-57-2 [1]
Molecular Formula C17HsDsCIN4O N/A
Molecular Weight 329.8 g/mol N/A
Appearance White to off-white solid [2]

N Soluble in DMSO (e.g., 8
Solubility [3]
mg/mL for unlabeled)

Storage Conditions -20°C for long-term storage [2]

Metabolic Pathway of Alprazolam

Alprazolam is primarily metabolized in the liver by cytochrome P450 enzymes, with CYP3A4
and CYP3AS playing crucial roles in its hydroxylation to form its major active metabolites, 4-
hydroxyalprazolam and a-hydroxyalprazolam.[4][5][6] 4-hydroxyalprazolam is a significant
metabolite and is often targeted for quantification in pharmacokinetic and toxicological studies.

[4][5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

¢ 1. chemtos.com [chemtos.com]
o 2. file.medchemexpress.com [file.medchemexpress.com]
e 3. caymanchem.com [caymanchem.com]

e 4. Item - The role of CYP3A4/5 in alprazolam metabolism - Karolinska Institutet - Figshare
[openarchive.ki.se]

e 5. THE ROLE OF CYP 3A 4 /5 INALPRAZOLAM METABOLISM | Semantic Scholar
[semanticscholar.org]

» 6. Differential metabolism of alprazolam by liver and brain cytochrome (P4503A) to
pharmacologically active metabolite - PubMed [pubmed.ncbi.nlm.nih.gov]

« To cite this document: BenchChem. [Technical Guide: 4-Hydroxy Alprazolam-d5].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15559951#4-hydroxy-alprazolam-d5-cas-number]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States
Phone: (601) 213-4426
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